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Compound of Interest

Calmodulin-dependent protein
kinase Il (290-309)

Cat. No.: B13394396

Compound Name:

Audience: Researchers, scientists, and drug development professionals.

Overview

The Calmodulin-Dependent Protein Kinase Il (290-309) peptide is a synthetic 20-amino-acid
peptide corresponding to the calmodulin-binding domain of CaMKII. It functions as a potent
competitive inhibitor of the kinase by mimicking the pseudosubstrate site.[1][2] This peptide is a
critical tool for studying CaMKII-mediated signaling pathways, which are integral to processes
like synaptic plasticity, cardiac function, and apoptosis.[3][4][5] Proper preparation and storage
of a stock solution are paramount to ensure its stability and efficacy in experimental assays.
This document provides a detailed protocol for the preparation, storage, and handling of a
CaMKIll (290-309) stock solution.

Quantitative Data Summary

For accurate experimental planning, key quantitative properties of the CaMKIl (290-309)
peptide are summarized below.
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Property Value Source(s)

Calmodulin-Dependent Protein
Full Name ] [1][617]
Kinase Il (290-309)

Leu-Lys-Lys-Phe-Asn-Ala-Arg-
Amino Acid Sequence Arg-Lys-Leu-Lys-Gly-Ala-lle- [1][7]
Leu-Thr-Thr-Met-Leu-Ala

Molecular Formula C103H185N31024S [11[7118]

Molecular Weight ~2273.8 g/mol (116171

Purity Typically =295% [2][6]

Appearance Lyophilized white powder [6]

ICso for CaMKII 52 nM [1][2][6]1[9]
. Soluble in water (up to 1

Solubility [6]

mg/mL)

CaMKIl Signaling and Inhibition Pathway

Under basal conditions, the catalytic domain of CaMKII is autoinhibited by its own regulatory
domain. An influx of intracellular calcium (Ca2*) leads to the formation of a Ca?*/Calmodulin
(CaM) complex. This complex then binds to the regulatory domain of CaMKII, displacing it from
the catalytic site and activating the kinase. The CaMKII (290-309) peptide inhibitor
competitively binds to the same site as Ca2*/CaM, preventing this activation step and
subsequent downstream phosphorylation events.
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CaMKIl Activation and Inhibition Pathway
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CaMKIl activation by Ca?*/Calmodulin and competitive inhibition by the 290-309 peptide.

Experimental Protocol: Stock Solution Preparation

This protocol details the steps to reconstitute lyophilized CaMKII (290-309) peptide to create a
stable, high-concentration stock solution.

o Lyophilized CaMKII (290-309) peptide

o Sterile, nuclease-free water or sterile buffer (e.g., Tris or phosphate buffer, pH 5-7)[10][11]
» Vortex mixer

e Low-speed centrifuge

» Sterile, low-protein-binding polypropylene microcentrifuge tubes[10]

o Calibrated micropipettes and sterile tips

o Optional: Bath sonicator
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To prepare a stock solution of a specific molarity, use the following formula. For example, to
make a 1 mM stock solution from 0.5 mg of peptide:

e Molecular Weight (MW): ~2273.8 g/mol (or mg/mmol)

e Mass of Peptide (m): 0.5 mg

e Desired Concentration (C): 1 mM (1 mmol/L)

Volume (V) in Liters=(m/MW) / C

e V=(0.5mg/2273.8 mg/mmol) / (1 mmol/L)

e V=0.00022 L =220 pL

Therefore, dissolve 0.5 mg of peptide in 220 uL of solvent to yield a 1 mM stock solution.

» Equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room
temperature for at least 20-30 minutes in a desiccator. This prevents condensation and
moisture uptake, which can degrade the peptide.[11]

o Centrifugation: Briefly centrifuge the vial at a low speed (e.g., 1000 x g for 1-2 minutes) to
ensure all the lyophilized powder is at the bottom of the tube.

e Solvent Addition: Carefully add the calculated volume of sterile, nuclease-free water to the
vial using a calibrated micropipette.

» Dissolution: Gently vortex the vial for 10-20 seconds to dissolve the peptide. Visually inspect
the solution to ensure there are no visible particles.

e Sonication (Optional): If the peptide does not fully dissolve, sonicate the vial in a bath
sonicator for brief periods (e.g., 3 cycles of 10 seconds) to aid dissolution.[12] Avoid
excessive heating.

¢ Final Check: Once dissolved, the solution should be clear. If haziness or particles persist, the
peptide may not be fully soluble at the target concentration.[10]
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Workflow for Stock Solution Preparation

The following diagram illustrates the logical steps from receiving the lyophilized peptide to
storing the final aliquots.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13394396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Stock Solution Preparation Workflow
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Workflow diagram for preparing CaMKII (290-309) peptide stock solution.
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Storage and Stability

Proper storage is crucial for maintaining the integrity of the peptide. Incorrect storage can lead

to degradation through oxidation, hydrolysis, or repeated freeze-thaw cycles.

Form Temperature Duration Notes Source(s)
Store in a
- Long-term ]
Lyophilized desiccator,
-20°C or -80°C (months to [11][13]
Powder protected from
years) ]
light.
Aliquot to avoid
Short- to
] freeze-thaw
] Medium-term
Stock Solution -20°C (or -80°C) cycles. Frost-free  [10][14]
(weeks to
freezers are not
months)
recommended.
Use sterile
) o Short-term (up to  buffers (pH 5-7)
Working Dilution 4°C [11]
1 week) to prolong
stability.

Key Stability Considerations:

o Avoid Freeze-Thaw Cycles: Repeated freezing and thawing can degrade peptides. Aliquoting

the stock solution into single-use volumes is highly recommended.[10][11]

e pH: For solutions, a slightly acidic buffer (pH 5-7) is preferable to prolong shelf life.[10][11]

e Oxidation: The peptide sequence contains a methionine (Met) residue, which is susceptible

to oxidation. While not as critical as for cysteine-containing peptides, minimizing exposure to

air is good practice.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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